Cas no 80378-50-3 (1,3-Butanediamine, N,N'-diphenyl-)

1,3-Butanediamine, N,N'-diphenyl- structure
80378-50-3 structure
Product Name:1,3-Butanediamine, N,N'-diphenyl-
CAS No:80378-50-3
MF:C16H20N2
MW:240.343403816223
CID:705767
PubChem ID:12726509
Update Time:2025-04-19

1,3-Butanediamine, N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediamine, N,N'-diphenyl-
    • 1-N,3-N-diphenylbutane-1,3-diamine
    • 80378-50-3
    • SCHEMBL1454227
    • DTXSID40508191
    • N~1~,N~3~-Diphenylbutane-1,3-diamine
    • Inchi: 1S/C16H20N2/c1-14(18-16-10-6-3-7-11-16)12-13-17-15-8-4-2-5-9-15/h2-11,14,17-18H,12-13H2,1H3
    • InChI Key: IWVFBPWHTLNIJK-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C(C)CCNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.162648646g/mol
  • Monoisotopic Mass: 240.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 24.1Ų
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